Cas no 18791-75-8 (4-bromothiophene-2-carbaldehyde)

4-bromothiophene-2-carbaldehyde structure
18791-75-8 structure
Product Name:4-bromothiophene-2-carbaldehyde
CAS No:18791-75-8
Molecular Formula:C5H3OSBr
Molecular Weight:191.04572
MDL:MFCD00005431
CID:51150
PubChem ID:87792

4-bromothiophene-2-carbaldehyde Properties

Names and Identifiers

    • 4-Bromo-2-thiophenecarboxaldehyde
    • 4-Bromothiophene-2-Carboxaldehyde
    • 4-BROMO-2-FORMYLTHIOPHENE
    • 4-Bromothiophene-2-carbaldehyde
    • 3-bromothiophene-5-carboxaldehyde
    • 4-bromo-2-thiophenecarbaldehyde
    • 4-Bromothiophen-2-aldehyde
    • 4-bromothiophene-2-aldehyde
    • 4-bromo-thiophene-2-carbaldehyde
    • 4-bromo-thiophene-2-carboxaldehyde
    • 4-bromthiophen-2-carbaldehyd
    • TIMTEC-BB SBB000293
    • 4-Bromo-2-thiophene
    • Bromothiophene-2-carboxaldehyde
    • 4-Bromothiophen-2-carboxaldehyde
    • LABOTEST-BB LT00112358
    • 4-bromo-2-thenaldehye
    • 4-Bromo-2-thiophenecarboaldehyde
    • STR06172
    • NS00026151
    • 2-Thiophenecarboxaldehyde, 4-bromo-
    • A4153
    • W-107757
    • MFCD00005431
    • AKOS000113252
    • Z104487482
    • 4-bromothiophen -2-carbaldehyde
    • EINECS 242-577-3
    • 4-bromo-2-thiophene-carboxaldehyde
    • 4-Bromo-2-thiophenecarboxaldehyde, 90%
    • PB24526
    • BP-10201
    • SY002444
    • 4-bromo-2-thiphenecarboxaldehyde
    • AMY23272
    • SCHEMBL23006
    • GEO-00583
    • CS-W005050
    • 18791-75-8
    • 4-bromo-2-thiophene carboxaldehyde
    • F2189-0033
    • AC-2660
    • PDONIKHDXYHTLS-UHFFFAOYSA-N
    • B2827
    • DTXSID60172116
    • 3-Bromo-5-thiophenecarboxaldehyde
    • 4-Bromothiophenecarboxaldehyde
    • FT-0617927
    • EN300-21063
    • BIDD:GT0421
    • 4-Bromo-thiophen-2-aldehyde
    • STK073582
    • MDL: MFCD00005431
    • InChIKey: PDONIKHDXYHTLS-UHFFFAOYSA-N
    • Inchi: 1S/C5H3BrOS/c6-4-1-5(2-7)8-3-4/h1-3H
    • SMILES: BrC1=CSC(C=O)=C1

Computed Properties

  • Exact Mass: 189.90900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 189.909
  • Heavy Atom Count: 8
  • Complexity: 96.4
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 45.3A^2

Experimental Properties

  • LogP: 2.32310
  • PSA: 45.31000
  • Refractive Index: 1.652
  • Boiling Point: 115°C/11mmHg(lit.)
  • Melting Point: 44.0 to 48.0 deg-C
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Color/Form: Quasi white solid
  • Solubility: Uncertain
  • Sensitiveness: Air Sensitive
  • Density: 1.770 (estimate)

4-bromothiophene-2-carbaldehyde Security Information

4-bromothiophene-2-carbaldehyde Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromothiophene-2-carbaldehyde Pricemore >>

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1PlusChem
1P002H1J-5g
2-Thiophenecarboxaldehyde, 4-bromo-
18791-75-8 98%
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Apollo Scientific
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£18.00 2025-02-19
Chemenu
CM101043-100g
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18791-75-8 96%
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$61 2023-03-04
Crysdot LLC
CD11177443-500g
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18791-75-8 98%
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$245 2024-07-18
Enamine
EN300-21063-0.05g
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18791-75-8 95%
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$19.0 2023-09-16

4-bromothiophene-2-carbaldehyde Synthesis

4-bromothiophene-2-carbaldehyde Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:18791-75-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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